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Compound of Interest

Compound Name:
(4-Bromophenyl)(4-

methylphenyl)methanol

CAS No.: 29334-17-6

Cat. No.: B1279669

Get Quote

Part 1: Executive Summary (BLUF)
Immediate Action Required: (4-Bromophenyl)(4-methylphenyl)methanol (CAS: 29334-17-6)

must be classified and disposed of as Halogenated Organic Waste.

Under no circumstances should this compound be:

Disposed of in general "Non-Halogenated" solvent streams (e.g., Acetone/Ethanol waste).[1]

Flushed down the drain (Strictly Prohibited).

Mixed with strong oxidizers or acids.

Failure to segregate this compound correctly can result in the formation of toxic dioxins/furans

during downstream incineration and may violate RCRA regulations regarding halogenated

solvent disposal.

Part 2: Chemical Profile & Hazard Identification[2]
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Before disposal, verification of the chemical identity is critical to ensure the correct waste

stream is selected. While some vendors list this specific intermediate as "No Known Hazard"

due to lack of comprehensive testing, Structure-Activity Relationship (SAR) analysis dictates

we treat it with the same precautions as its structural analogs (e.g., 4-bromobenzyl alcohol).

Table 1: Chemical Specification
Property Specification

Chemical Name (4-Bromophenyl)(4-methylphenyl)methanol

CAS Number 29334-17-6

Molecular Formula C₁₄H₁₃BrO

Molecular Weight 277.16 g/mol

Physical State Solid (White to off-white powder)

Solubility
Insoluble in water; Soluble in DCM, Ethyl

Acetate, DMSO

Hazard Class (Precautionary)
Irritant (H315, H319, H335); Potential Aquatic

Toxicity

Waste Stream Halogenated Organic (Solid or Liquid)

Scientific Rationale for Hazard Classification: The presence of the bromine atom on the

aromatic ring introduces specific disposal requirements. Upon thermal decomposition (fire or

improper incineration), this compound releases Hydrogen Bromide (HBr) gas, which is

corrosive and toxic.[2] Therefore, it requires incineration in facilities equipped with caustic

scrubbers, a feature standard in Halogenated waste processing but often absent in Non-

Halogenated fuel-blending facilities.

Part 3: Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation
The Golden Rule: If the waste contains >1% halogenated content, the entire container is

Halogenated Waste.

Determine the State:
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Solid Waste: Pure compound, contaminated gloves, weighing boats, or silica gel from

columns.

Liquid Waste: Mother liquors, reaction mixtures (e.g., dissolved in Dichloromethane or

Chloroform).

Select the Container:

Solids: Use a wide-mouth HDPE (High-Density Polyethylene) jar.

Liquids: Use a chemically resistant glass or HDPE carboy. Avoid metal containers due to

potential corrosion from hydrolysis products.

Phase 2: Labeling & Storage
Proper labeling is the primary defense against downstream accidents.

Labeling:

Affix a hazardous waste tag immediately upon the first addition of waste.[1]

Constituents: List "(4-Bromophenyl)(4-methylphenyl)methanol" explicitly. Do not use

abbreviations like "Start Mat." or "Prod A."

Hazard Checkboxes: Check "Toxic," "Irritant," and "Halogenated."

Segregation (Chemical Compatibility):

Incompatible: Keep away from Strong Oxidizers (e.g., Nitric Acid, Peroxides) and Acid

Chlorides. The hydroxyl group (-OH) is reactive.

Storage: Store in a secondary containment tray in a cool, well-ventilated area until pickup.

Phase 3: Hand-off to EHS
Ensure the container cap is tightly sealed (vapor-tight).[3]

Wipe the exterior of the container to remove any chemical residue.
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Submit a waste pickup request specifying "Halogenated Organic Waste."

Part 4: Spill Management & Emergency Response
Pre-requisite: All personnel must wear Nitrile gloves, Safety Goggles, and a Lab Coat. For large

solid spills creating dust, use an N95 or P100 respirator.

Workflow Visualization
The following diagram outlines the decision logic for both Waste Segregation and Spill

Response.
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Emergency Spill Response

Waste Generation
(4-Bromophenyl)(4-methylphenyl)methanol

Determine Physical State

Solid Waste
(Powder, Gloves, Silica)

 Dry Material

Liquid Waste
(Solutions, Mother Liquor)

 Dissolved

Container: Wide-Mouth HDPE Container: HDPE or Glass Carboy

LABELING CRITICAL:
Mark as 'Halogenated Organic'

List Full Chemical Name

Segregate from:
Non-Halogenated Solvents

Strong Oxidizers

Hand-off to EHS
(High Temp Incineration)

Spill Detected

Solid or Liquid?

Dry Spill:
Avoid Dust. Scoop/Sweep gently.

Place in Solid Halogenated Waste.

 Powder

Wet Spill:
Absorb with Vermiculite/Sand.

Do NOT use paper towels (flammability).

 Solution

Wash area with soap & water.
Dispose of cleaning materials as Haz Waste.

Click to download full resolution via product page

Caption: Operational workflow for waste segregation (Main Flow) and emergency spill

response (Dashed Box).
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Part 5: Scientific & Regulatory Context
Why "Halogenated" Matters
In the US, the EPA differentiates between halogenated and non-halogenated solvents under

RCRA (Resource Conservation and Recovery Act).

Non-Halogenated solvents (e.g., Acetone, Methanol) are often used for "fuel blending,"

where waste is burned as fuel in cement kilns.

Halogenated compounds (like our brominated intermediate) cannot be fuel-blended easily

because burning them produces acid gases (HBr, HCl). They require specialized incineration

at higher temperatures with acid-scrubbing technology.

Cost Implication: Mixing a small amount of brominated solid into a non-halogenated drum

turns the entire drum into halogenated waste, significantly increasing disposal costs for your

facility.

Self-Validating Protocol Check
Before closing the waste container, ask:

Is the label complete? (Does it say "Bromophenyl..."?)

Is the stream correct? (Is the "Halogenated" box checked?)

Is it compatible? (Did I ensure no nitric acid or oxidizers were added?)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

